Cas no 6958-68-5 (1-Piperazinecarboxylicacid, 4-[3-(diethylamino)-2-hydroxypropyl]-, butyl ester)

• Product Name: 1-Piperazinecarboxylicacid, 4-[3-(diethylamino)-2-hydroxypropyl]-, butyl ester
• CAS No: 6958-68-5
• MF: C₁₆H₃₃N₃O₃
• MW: 315.451524496078
• CID: 508835
• PubChem ID: 248202
• Update Time: 2025-04-19

1-Piperazinecarboxylicacid, 4-[3-(diethylamino)-2-hydroxypropyl]-, butyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylicacid, 4-[3-(diethylamino)-2-hydroxypropyl]-, butyl ester
• butyl 4-[3-(diethylamino)-2-hydroxypropyl]piperazine-1-carboxylate
• 4-(3-diethylamino-2-hydroxy-propyl)-piperazine-1-carboxylic acid butyl ester
• AC1L6LVH
• AG-J-80206
• AR-1I1230
• CTK5D0528
• NCIOpen2_008185
• NSC64871
• NSC-64871
• 6958-68-5
• DTXSID20289835

• Inchi： 1S/C16H33N3O3/c1-4-7-12-22-16(21)19-10-8-18(9-11-19)14-15(20)13-17(5-2)6-3/h15,20H,4-14H2,1-3H3
• InChI Key： BFUIOWUPKPGBTC-UHFFFAOYSA-N
• SMILES： OC(CN(CC)CC)CN1CCN(C(=O)OCCCC)CC1

Computed Properties

• Exact Mass: 303.11732
• Monoisotopic Mass: 315.252
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.048
• Boiling Point: 415.5°Cat760mmHg
• Flash Point: 205.1°C
• Refractive Index: 1.657
• PSA: 62.7
• LogP: 1.11920